Cas no 2172603-49-3 (5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172603-49-3
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 6454957
• PubChem ID: 165601504
• Update Time: 2025-05-19

5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596724
• 2172603-49-3

• Inchi： 1S/C9H14N4S/c1-2-13-7(5-6-3-4-6)8(9(10)14)11-12-13/h6H,2-5H2,1H3,(H2,10,14)
• InChI Key： VKFHSXUMOACLQF-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC2CC2)N(CC)N=N1)N

Computed Properties

• Exact Mass: 210.09391764g/mol
• Monoisotopic Mass: 210.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172603-49-3)

The compound 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172603-49-3) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This triazole derivative, characterized by its cyclopropylmethyl and carbothioamide functional groups, offers a versatile scaffold for researchers exploring novel bioactive compounds. Its molecular formula, C₉H₁₄N₄S, highlights a balanced combination of nitrogen and sulfur heteroatoms, which are often associated with enhanced binding affinity in pharmaceutical targets.

In the context of current research trends, 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide is frequently discussed alongside keywords such as "triazole-based drug discovery," "heterocyclic synthesis," and "small molecule modulators." These terms reflect the growing interest in leveraging 1,2,3-triazole cores for designing enzyme inhibitors or receptor ligands. The compound's carbothioamide moiety, in particular, is a subject of study due to its potential to form hydrogen bonds and metal chelates, making it relevant for applications in catalysis and bioimaging.

From a synthetic chemistry perspective, the preparation of CAS No. 2172603-49-3 typically involves multi-step reactions, including cycloaddition and functional group interconversion. Researchers often optimize routes to improve yield and purity, as highlighted in recent publications focusing on "green chemistry approaches" and "atom-economical synthesis." Such methodologies align with the broader demand for sustainable practices in chemical manufacturing, a topic frequently searched in academic and industrial databases.

The physicochemical properties of 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide—such as solubility, stability, and logP—are critical for its applicability. Computational studies using "molecular docking" or "QSAR modeling" often reference this compound to predict its pharmacokinetic behavior. These analyses are particularly relevant to audiences searching for "ADMET prediction tools" or "drug-likeness criteria," underscoring the intersection of computational and experimental chemistry.

Beyond pharmaceutical applications, CAS No. 2172603-49-3 has been explored in materials science, where its triazole ring contributes to the development of coordination polymers and luminescent materials. This dual applicability makes it a recurring subject in searches related to "multifunctional organic compounds" and "advanced material design." The compound's thermal stability and electronic properties are also investigated for potential use in organic electronics, a rapidly growing field.

In summary, 5-(cyclopropylmethyl)-1-ethyl-1H-1,2,3-triazole-4-carbothioamide represents a compelling case study in modern chemical research. Its structural complexity and functional diversity align with contemporary interests in "targeted molecular design" and "cross-disciplinary applications." As databases and AI-driven platforms increasingly index such compounds, ensuring accurate metadata—including CAS numbers and IUPAC names—becomes essential for discoverability and collaboration across scientific communities.